Cas no 886768-33-8 (tert-butyl 3-3-(trifluoromethoxy)phenylpiperazine-1-carboxylate)

Tert-butyl 3-[3-(trifluoromethoxy)phenyl]piperazine-1-carboxylate is a protected piperazine derivative featuring a trifluoromethoxy-substituted aromatic ring. The tert-butoxycarbonyl (Boc) group enhances stability, making it suitable for synthetic applications where selective deprotection is required. The trifluoromethoxy moiety imparts electron-withdrawing properties, influencing reactivity in coupling or functionalization reactions. This compound is valuable in medicinal chemistry and pharmaceutical research as an intermediate for bioactive molecule synthesis, particularly in the development of CNS-targeting agents. Its well-defined structure and compatibility with standard purification techniques ensure reproducibility in multi-step syntheses. The Boc-protected amine allows for controlled derivatization, offering flexibility in scaffold modification.
tert-butyl 3-3-(trifluoromethoxy)phenylpiperazine-1-carboxylate structure
886768-33-8 structure
Product Name:tert-butyl 3-3-(trifluoromethoxy)phenylpiperazine-1-carboxylate
CAS No:886768-33-8
MF:C16H21F3N2O3
MW:346.344754934311
CID:6084200
PubChem ID:72210212
Update Time:2025-11-07

tert-butyl 3-3-(trifluoromethoxy)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-3-(trifluoromethoxy)phenylpiperazine-1-carboxylate
    • 3-(3-TRIFLUOROMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • Tert-butyl 3-(3-(trifluoromethoxy)phenyl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 3-[3-(trifluoromethoxy)phenyl]-, 1,1-dimethylethyl ester
    • AB46497
    • AB46491
    • EN300-1879690
    • (R)-3-(3-TRIFLUOROMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (S)-3-(3-TRIFLUOROMETHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 886768-33-8
    • 1228566-19-5
    • AB46495
    • 1228550-59-1
    • CS-0458524
    • tert-butyl 3-[3-(trifluoromethoxy)phenyl]piperazine-1-carboxylate
    • Inchi: 1S/C16H21F3N2O3/c1-15(2,3)24-14(22)21-8-7-20-13(10-21)11-5-4-6-12(9-11)23-16(17,18)19/h4-6,9,13,20H,7-8,10H2,1-3H3
    • InChI Key: UCVHIGJDSKSIIS-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCNC(C2=CC=CC(OC(F)(F)F)=C2)C1

Computed Properties

  • Exact Mass: 346.15042702g/mol
  • Monoisotopic Mass: 346.15042702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • Density: 1.213±0.06 g/cm3(Predicted)
  • Boiling Point: 377.8±42.0 °C(Predicted)
  • pka: 7.38±0.40(Predicted)

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Additional information on tert-butyl 3-3-(trifluoromethoxy)phenylpiperazine-1-carboxylate

Research Brief on tert-Butyl 3-(3-(Trifluoromethoxy)phenyl)piperazine-1-carboxylate (CAS: 886768-33-8)

The compound tert-butyl 3-(3-(trifluoromethoxy)phenyl)piperazine-1-carboxylate (CAS: 886768-33-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 3-(3-(trifluoromethoxy)phenyl)piperazine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. The trifluoromethoxy group, in particular, is known to enhance the metabolic stability and lipophilicity of compounds, making it a valuable moiety in drug design. Researchers have successfully utilized this compound in the development of potential candidates for central nervous system (CNS) disorders, owing to its ability to modulate neurotransmitter systems.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the synthesis of selective serotonin receptor agonists. The study demonstrated that derivatives of tert-butyl 3-(3-(trifluoromethoxy)phenyl)piperazine-1-carboxylate exhibited high affinity for 5-HT1A receptors, suggesting potential applications in the treatment of anxiety and depression. The researchers also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and brain penetration.

Another significant development was reported in a recent patent application (WO2023051234A1), which disclosed the use of this compound in the preparation of novel antipsychotic agents. The patent highlighted the compound's versatility in medicinal chemistry, enabling the introduction of various functional groups to optimize biological activity. The resulting derivatives showed promising in vitro and in vivo efficacy in models of schizophrenia, with reduced side effects compared to existing therapies.

From a synthetic chemistry perspective, tert-butyl 3-(3-(trifluoromethoxy)phenyl)piperazine-1-carboxylate has been the subject of optimization studies to improve yield and purity. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which employed green chemistry principles to minimize environmental impact. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

In conclusion, tert-butyl 3-(3-(trifluoromethoxy)phenyl)piperazine-1-carboxylate (CAS: 886768-33-8) represents a promising scaffold in medicinal chemistry, with diverse applications in CNS drug discovery. Its unique structural features, combined with recent synthetic improvements, position it as a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies are anticipated to explore its potential in other therapeutic areas, such as pain management and neurodegenerative diseases.

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